1-methyl-5-(4-methyl-5-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)-1,2-dihydropyridin-2-one

• IUPAC Name: 1-methyl-5-[4-methyl-5-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-1,2,4-triazol-3-yl]pyridin-2-one
• InChI: InChI=1S/C15H19N5O3S/c1-18-9-11(3-4-12(18)21)14-16-17-15(19(14)2)24-10-13(22)20-5-7-23-8-6-20/h3-4,9H,5-8,10H2,1-2H3
• InChI Key: SVGVMDKCANUCEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=CC1=O)C2=NN=C(N2C)SCC(=O)N3CCOCC3
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol
• CAS No.: 1040643-09-1

Description

The compound appears to contain several functional groups, including a morpholine ring, a 1,2,4-triazole ring, and a dihydropyridinone ring. These groups are common in many pharmaceuticals and could suggest potential biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the compound’s overall stability and could influence its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any functional groups. For example, the morpholine ring could contribute to the compound’s solubility in water.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs containing morpholine rings act as inhibitors of enzymes, while triazole-containing compounds often have antifungal activity.

Future Directions

Future research could involve testing this compound for biological activity, determining its exact physical and chemical properties, and optimizing its synthesis for potential use in drug development.